Cas no 1287218-49-8 (5-Bromo-7-(trifluoromethyl)quinoxaline)

• Product Name: 5-Bromo-7-(trifluoromethyl)quinoxaline
• CAS No: 1287218-49-8
• MF: C₉H₄BrF₃N₂
• MW: 277.040671348572
• MDL: MFCD18089243
• CID: 4586280
• Update Time: 2025-06-08

5-Bromo-7-(trifluoromethyl)quinoxaline Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-7-(trifluoromethyl)quinoxaline
• 5-Bromo-7-(trifluoromethyl)-1,4-benzodiazine

• MDL： MFCD18089243
• Inchi： 1S/C9H4BrF3N2/c10-6-3-5(9(11,12)13)4-7-8(6)15-2-1-14-7/h1-4H
• InChI Key： ZFNGPPUUBRENPS-UHFFFAOYSA-N
• SMILES： N1C2C(=C(Br)C=C(C(F)(F)F)C=2)N=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1

Additional information on 5-Bromo-7-(trifluoromethyl)quinoxaline

Introduction to 5-Bromo-7-(trifluoromethyl)quinoxaline (CAS No: 1287218-49-8)

5-Bromo-7-(trifluoromethyl)quinoxaline is a significant compound in the realm of pharmaceutical and agrochemical research, characterized by its unique structural and chemical properties. This heterocyclic aromatic molecule, identified by the CAS number 1287218-49-8, has garnered considerable attention due to its potential applications in drug discovery and material science. The presence of both bromine and trifluoromethyl substituents enhances its reactivity and utility, making it a valuable intermediate in synthetic chemistry.

The compound belongs to the quinoxaline family, a class of nitrogen-containing heterocycles that are widely studied for their biological activity. Quinoxalines exhibit a broad spectrum of pharmacological properties, including antimicrobial, antiviral, and anticancer effects. The specific substitution pattern in 5-Bromo-7-(trifluoromethyl)quinoxaline contributes to its distinct chemical behavior, enabling it to serve as a versatile building block in the synthesis of more complex molecules.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from quinoxaline derivatives. The introduction of electron-withdrawing groups such as the trifluoromethyl moiety increases the lipophilicity and metabolic stability of the compound, which are critical factors in drug design. Furthermore, the bromine atom provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures prevalent in many active pharmaceutical ingredients (APIs).

One of the most compelling aspects of 5-Bromo-7-(trifluoromethyl)quinoxaline is its role in medicinal chemistry. Researchers have leveraged its scaffold to develop inhibitors targeting various enzymes and receptors involved in disease pathways. For instance, studies have demonstrated its utility in generating compounds that modulate kinases, which are overexpressed in certain cancers. The trifluoromethyl group, in particular, has been shown to enhance binding affinity and selectivity, a phenomenon often referred to as "fluorine effect."

The agrochemical sector has also benefited from the exploration of 5-Bromo-7-(trifluoromethyl)quinoxaline derivatives. Its structural features make it a promising candidate for designing novel pesticides with improved efficacy and environmental safety. By fine-tuning the substitution pattern, chemists can develop compounds that exhibit potent activity against pests while minimizing ecological impact.

From a synthetic chemistry perspective, 5-Bromo-7-(trifluoromethyl)quinoxaline serves as a crucial precursor for more complex molecules. Its reactivity allows for the introduction of diverse functional groups, enabling the construction of intricate molecular architectures. This flexibility is particularly valuable in drug discovery pipelines, where rapid access to structurally diverse libraries is essential for hit identification and optimization.

The compound's thermal stability and compatibility with various reaction conditions further enhance its appeal as an intermediate. These properties ensure that it can be handled efficiently during multi-step syntheses without degradation, maintaining high yields throughout the process.

Recent advancements in computational chemistry have also contributed to the growing interest in 5-Bromo-7-(trifluoromethyl)quinoxaline. Molecular modeling studies have provided insights into its interactions with biological targets, aiding in the rational design of more effective derivatives. These computational approaches complement traditional experimental methods, accelerating the drug discovery process.

In conclusion,5-Bromo-7-(trifluoromethyl)quinoxaline (CAS No: 1287218-49-8) represents a fascinating compound with far-reaching implications across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool for researchers aiming to develop innovative pharmaceuticals and agrochemicals. As our understanding of its properties continues to evolve, so too will its applications in addressing global challenges in health and agriculture.